N-(2-morpholin-4-ylethyl)quinolin-4-amine

• IUPAC Name: N-(2-morpholin-4-ylethyl)quinolin-4-amine
• InChI: InChI=1S/C15H19N3O/c1-2-4-14-13(3-1)15(5-6-16-14)17-7-8-18-9-11-19-12-10-18/h1-6H,7-12H2,(H,16,17)
• InChI Key: XMKVXWHOWCAIMQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=CC=NC3=CC=CC=C32
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

N-(2-morpholin-4-ylethyl)quinolin-4-amine is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as MEAQ, and it has been found to have a variety of properties that make it useful for studying certain biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-(2-morpholin-4-ylethyl)quinolin-4-amine is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in the body. This results in a variety of biochemical and physiological effects, which can be studied in further detail.
Biochemical and Physiological Effects:
N-(2-morpholin-4-ylethyl)quinolin-4-amine has been found to have a variety of biochemical and physiological effects, including anti-tumor properties, anti-inflammatory effects, and neuroprotective effects. It has also been found to have an impact on certain signaling pathways in the body, which can be studied in further detail.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-morpholin-4-ylethyl)quinolin-4-amine in lab experiments is that it has been well-studied and its properties are well-understood. This makes it a useful tool for studying certain biochemical and physiological processes. However, one limitation is that it can be difficult to synthesize and purify, which can make it more challenging to work with in the lab.

Future Directions

There are many potential future directions for research on N-(2-morpholin-4-ylethyl)quinolin-4-amine. One area of interest is in the study of its potential use in the treatment of cancer and neurological disorders. Other potential future directions include investigating its impact on other signaling pathways in the body, and exploring its potential use in the development of new drugs and therapies.

Synthesis Methods

The synthesis of N-(2-morpholin-4-ylethyl)quinolin-4-amine can be achieved through a variety of methods. One common method is to react 4-chloroquinoline with morpholine and ethylene oxide in the presence of a catalyst. This results in the formation of the desired compound, which can then be purified and used in further research.

Scientific Research Applications

N-(2-morpholin-4-ylethyl)quinolin-4-amine has been studied for its potential use in a variety of scientific research applications. One area of interest is in the study of certain types of cancer, as this compound has been found to have anti-tumor properties. It has also been studied for its potential use in the treatment of neurological disorders, such as Parkinson's disease.